Cas no 6153-56-6 (Oxalic acid dihydrate)

Oxalic acid dihydrate Properties

Names and Identifiers

• Oxalic acid dihydrate
• ETHANEDIOIC ACID
• ETHANEDIOIC ACID DIHYDRATE
• ETHANEDIONIC ACID
• ETHANEDIONIC ACID DIHYDRATE
• OXALIC ACID
• OXALIC ACID 2H2O
• OXALIC ACID-2-HYDRATE
• Ethandionic acid, dihydrate
• Oxalsαure-dihydrat
• Ethanedioic acid,Dicarboxylic acid
• OXALIC ACID DIHYDRATE ACS REAGENT
• OXALIC ACID DIHYDRATE, ACS
• OXALIC ACID-2-HYDRATE R. G., REAG. ACS, REAG. ISO, REAG. PH. EUR.
• OXALIC ACID-2-HYDRATE TECHNICAL
• OXALIC ACID-2-HYDRATE EXTRA PURE
• DIMETHYL OXYLATE DIHYDRATE
• Oxalic acid dihydrate, ACS grade
• Ethanedioic acid, dihydrate
• 0K2L2IJ59O
• oxalic acid;dihydrate
• AK158933
• Oxalic acid dihydrate, 99+%, extra pure
• Oxalic acid dihydrate, 99.5+%, ACS reagent
• Oxalic acid, dihydrate
• C2H2O4.2H2O
• oxalicacid dihydrate
• dihydrate oxalic acid
• oxalic acid di-hydrate
• PubChem17416
• OO paragraph signthornEa
• OXALIC ACID, ACS
• Oxalic Acid Refined Grade
• HO2CCO2H.2H2O
• Oxalic acid dihydrate, 97%
• KS
• Oxalic acid dihydrate,99.5%
• +Expand

• MDL： MFCD00149102
• InChIKey： GEVPUGOOGXGPIO-UHFFFAOYSA-N
• Inchi： 1S/C2H2O4.2H2O/c3-1(4)2(5)6;;/h(H,3,4)(H,5,6);2*1H2
• SMILES： O([H])C(C(=O)O[H])=O.O([H])[H].O([H])[H]
• BRN： 3679436

Computed Properties

• Exact Mass: 126.01600
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 126.016
• Heavy Atom Count: 8
• Complexity: 71.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 76.6

Experimental Properties

• LogP: -0.97300
• PSA: 93.06000
• Merck: 14,6911
• Refractive Index: 1.45560
• Water Partition Coefficient: 138 g/L (20 ºC)
• Boiling Point: 108-109°C
• Melting Point: 104-106 °C (lit.)
• Vapor Pressure: <0.01 mmHg ( 20 °C)
• Flash Point: 157°C
• Solubility: H2O: soluble1M at 20°C, clear, colorless
• Color/Form: Anhydrous oxalic acid is a colorless and odorless transparent crystal or white powder
• PH: ~1.0 (25℃, 1M in H2O)
• Stability/Shelf Life: Stable. Incompatible with bases, acid chlorides, steel, silver, silver compounds, moisture. Avoid contact with metals.
• Solubility: Soluble in water, ethanol and ether. Insoluble in benzene and chloroform.
• Sublimation Point: 157 ºC
• Density: 1,65 g/cm3

Oxalic acid dihydrate Security Information

• Symbol: GHS07
• RTECS：RO2450000
• WGK Germany：1
• Safety Term：8
• Safety Instruction： S24/25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R21/22
• Hazard Level：8
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 3261 8/PG 3
• Hazard Statement： H302,H312
• Warning Statement： P280
• Storage Condition：Store in cold storage.
• PackingGroup：III
• Risk Phrases： 21/22-41
• Signal Word：Warning
• TSCA：Yes
• HazardClass：8

Oxalic acid dihydrate Customs Data

• HS CODE：29171100
• Customs Data：

  China Customs Code:

  2917119000

  Overview:

  2917119000 Other oxalates and esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917119000 oxalic acid salts and esters VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters